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Compound of Interest

Compound Name: Isoflucypram

Cat. No.: B6594648

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fungicidal efficacy of isoflucypram-based
products and Ascra Xpro, drawing upon available field trial data. The information is intended to
assist researchers, scientists, and crop protection professionals in evaluating these solutions
for the management of key fungal pathogens in cereals.

Active Ingredients and Formulations

Isoflucypram is a novel succinate dehydrogenase inhibitor (SDHI) fungicide.[1][2] It is the
primary active ingredient in products such as Vimoy® and is also a key component in co-
formulations like Plaxium®.[3][4] Ascra Xpro is a widely used fungicide containing two SDHI
active ingredients, bixafen and fluopyram, in combination with the triazole fungicide,
prothioconazole.[5][6][7] Plaxium® shares a similar composition to Ascra Xpro, combining
isoflucypram with fluopyram and prothioconazole.[1][3][8]

Mode of Action

Both isoflucypram and the SDHI components of Ascra Xpro (bixafen and fluopyram) function
by inhibiting the succinate dehydrogenase enzyme in the mitochondrial respiratory chain of
fungi, thereby blocking energy production.[9] Prothioconazole, the triazole component in Ascra
Xpro and Plaxium®, acts as a demethylation inhibitor (DMI), disrupting the biosynthesis of
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ergosterol, an essential component of fungal cell membranes.[10] The combination of multiple

modes of action is a key strategy for managing fungicide resistance.[1][5]
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Fungicide Modes of Action

Field Trial Performance Data

Field trials conducted by organizations such as the Agriculture and Horticulture Development
Board (AHDB) and ADAS provide valuable independent data on the performance of these
fungicides. The following tables summarize key findings from these trials, comparing the
efficacy of isoflucypram-based products and Ascra Xpro against major cereal diseases.

Wheat

Table 1: Efficacy against Septoria tritici in Wheat
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Product(s) Trial Details Efficacy Summary Source
Vimoy®
(isoflucypram) + ) ) Outperformed the
] 2021 Farm Trial (High
Proline® then farm standard of [11]

(prothioconazole) vs.
Ascra® Xpro®

Septoria Pressure)

Revystar®.

Vimoy®
(isoflucypram) +
Proline®
(prothioconazole) vs.
Ascra® Xpro® +
Arizona® (folpet)

2023 Farm Trial

Delivered an extra
0.49 t/ha over the [12]

farm standard.

Plaxium® vs. Ascra®

AHDB Trials (2019-

Performed

comparably to existing

13
Xpro® 2021) standards and ahead 3]
of Ascra Xpro.
Prolonged green leaf
area retention by 3
Iblon® (isoflucypram) 2019 ADAS Trial days over Ascra Xpro, [14]

resulting in a 0.46 t/ha
yield gain.

Table 2: Efficacy against Yellow Rust in Wheat
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Product(s) Trial Details Efficacy Summary Source

Showed a level of

Plaxium® vs. Ascra® AHDB Trials (2019- activity above that (15]

Xpro® 2021) seen from Ascra®
Xpro®.
Demonstrated greater
curative and

] 2021 University of protectant activity than
Iblon® (isoflucypram) _ _ o [14]
Nottingham Trial Solatenol, making it
"best-in-class" against
yellow rust.
Table 3: Efficacy against Brown Rust in Wheat
Product(s) Trial Details Efficacy Summary Source

Offered superior

) ) control compared with
Plaxium® vs. Ascra® AHDB Trials (2019- )
other mixture products  [13][15]

Xpro® 2021) ] ]
tested, including Ascra
Xpro.
) Particularly active on
Isoflucypram ADAS Trials [16]
brown rust.
Barley

Table 4: Efficacy against Barley Diseases
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. . . Efficacy
Product(s) Disease Trial Details Source
Summary

Gave excellent

) control,
Plaxium® vs.

Rhynchosporium  AHDB Trials comparable to or  [15][17]
Ascra® Xpro®

better than
Ascra® Xpro®.

Showed a very
high level of
Plaxium® vs. ) efficacy,
Net Blotch AHDB Trials ) [15][17]
Ascra® Xpro® performing
comparably to

Ascra® Xpro®.

Matched the
control of
Plaxium® vs. ) ) Revystar XE and
Ramularia AHDB Trials ] [17]
Ascra® Xpro® was slightly
better than

Ascra® Xpro®.

) Provides broad-
Rhynchosporium
] spectrum control
Ascra® Xpro® , Net Blotch, Bayer Trials [18]

) of key barley
Mildew .
diseases.

Experimental Protocols

While detailed protocols for every cited trial are not publicly available, the general
methodologies employed in AHDB and ADAS fungicide performance trials provide a framework
for understanding the data.

General Field Trial Methodology:

 Trial Design: Trials are typically laid out in a randomized complete block design (RCBD) or
an alpha design with multiple replicates (commonly three or four) for each treatment.[19][20]
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e Plot Size: Small plots, often ranging from 20m?2 to 60m?2, are used.[12][19]

o Disease Pressure: To ensure a robust test, trials are located in areas with a high risk of
natural disease infection.[21][22] Highly susceptible crop varieties are often chosen to
maximize disease development.[21][22] For sporadic diseases like brown rust, artificial
inoculation may be used.[21]

o Application: Fungicides are applied at specific crop growth stages (e.g., T1 - GS32, T2 -
GS39).[12][21] Application is typically a single spray for a specific disease target to evaluate
the efficacy of the product at that timing.[15] Water volumes generally range from 100 to 300
L/ha.[5][6]

o Assessments: Disease severity is assessed visually on different leaf layers at set intervals
after treatment, often three and six weeks post-application.[19] Assessments may involve
estimating the percentage of leaf area affected by the disease.[23][24]

o Data Analysis: Data on disease severity and crop yield are collected and statistically
analyzed to determine the significance of differences between treatments.[19]

Application Rates:
» Vimoy (isoflucypram): Typically applied at 1.5 L/ha in wheat.[5][9]

e Plaxium (isoflucypram, fluopyram, prothioconazole): Recommended dose rate is 1.2 L/ha,
with a maximum of 1.5 L/ha.[1][3][8][25]

o Ascra Xpro (bixafen, fluopyram, prothioconazole): Application rates are flexible, ranging from
1.0 L/hato 1.5 L/ha in wheat and 0.7 L/ha to 1.2 L/ha in barley.[6][26][27]
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Summary and Conclusion

Based on the available field trial data, isoflucypram, both as a straight product and in co-
formulations like Plaxium, demonstrates strong and often superior efficacy against key cereal
diseases compared to Ascra Xpro. In wheat, isoflucypram-based treatments have shown
advantages in the control of Septoria tritici, yellow rust, and particularly brown rust. In barley,
Plaxium has performed comparably or better than Ascra Xpro against diseases such as
Rhynchosporium and net blotch.

The introduction of isoflucypram represents a significant advancement in SDHI fungicide
technology, offering robust, broad-spectrum disease control. The data suggests that
isoflucypram-based programs can lead to improved disease management and higher yields in
both wheat and barley. As with any crop protection product, it is crucial to adhere to label
recommendations and employ integrated pest management (IPM) strategies to ensure
sustainable and effective long-term use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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